![molecular formula C19H20N2O2 B6571905 N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzamide CAS No. 921837-40-3](/img/structure/B6571905.png)
N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzamide (EDIMB), also known as EDIMB-amide, is a small molecule that has been studied for its potential to act as a therapeutic agent. EDIMB-amide is a synthetic compound that has been studied for its ability to modulate the activity of a number of enzymes and receptors involved in various physiological processes, including pain, inflammation, and cancer.
Scientific Research Applications
N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzamide has been studied for its potential to act as a therapeutic agent in a variety of diseases and conditions, including pain, inflammation, and cancer. In particular, this compound has been studied for its ability to modulate the activity of various enzymes and receptors, including the vanilloid receptor 1 (VR1), the transient receptor potential cation channel subfamily V member 1 (TRPV1), the glutamate receptor ionotropic kainate 2 (GRIK2), and the nuclear factor-kappa B (NF-kB).
Mechanism of Action
N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzamide has been shown to modulate the activity of various enzymes and receptors involved in the regulation of pain, inflammation, and cancer. Specifically, this compound has been shown to interact with the vanilloid receptor 1 (VR1), the transient receptor potential cation channel subfamily V member 1 (TRPV1), the glutamate receptor ionotropic kainate 2 (GRIK2), and the nuclear factor-kappa B (NF-kB). By interacting with these receptors, this compound has been shown to modulate the activity of various pro-inflammatory mediators, including cytokines, proteases, and nitric oxide. Additionally, this compound has been shown to inhibit the growth of various cancer cell lines, including those of breast, colon, and prostate cancer.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. Specifically, this compound has been shown to modulate the activity of various enzymes and receptors involved in the regulation of pain, inflammation, and cancer. Additionally, this compound has been shown to inhibit the growth of various cancer cell lines, including those of breast, colon, and prostate cancer. Furthermore, this compound has been shown to reduce inflammation, reduce pain, and inhibit the release of pro-inflammatory mediators, such as cytokines, proteases, and nitric oxide.
Advantages and Limitations for Lab Experiments
The advantages of using N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzamide in laboratory experiments include its low cost, ease of synthesis, and its ability to modulate the activity of various enzymes and receptors involved in the regulation of pain, inflammation, and cancer. Additionally, this compound has been shown to inhibit the growth of various cancer cell lines, including those of breast, colon, and prostate cancer.
However, there are some limitations to using this compound in laboratory experiments. For example, this compound has not been studied in vivo, so its safety and efficacy in humans is not known. Additionally, this compound has not been studied in combination with other drugs or therapies, so its potential interactions with other drugs or therapies is not known.
Future Directions
Future research on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzamide should focus on its potential therapeutic applications in humans. Specifically, further studies should be conducted to investigate the safety and efficacy of this compound in humans, as well as its potential interactions with other drugs or therapies. Additionally, further studies should be conducted to investigate the potential mechanisms of action of this compound, as well as its potential effects on various physiological processes, such as pain, inflammation, and cancer. Finally, further studies should be conducted to investigate the potential of this compound in combination with other drugs or therapies, as well as its potential synergistic effects.
Synthesis Methods
N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzamide has been synthesized using a variety of methods, including the condensation of ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylate and 3,4-dimethylbenzamide. The reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid, and a base, such as potassium carbonate. The reaction is typically carried out at room temperature and the product is isolated and purified by column chromatography.
properties
IUPAC Name |
N-(1-ethyl-2-oxo-3H-indol-5-yl)-3,4-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2/c1-4-21-17-8-7-16(10-15(17)11-18(21)22)20-19(23)14-6-5-12(2)13(3)9-14/h5-10H,4,11H2,1-3H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVWXMNNWTXQCAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=CC(=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.